Cas no 28001-58-3 (Phenyltrimethylammonium methosulfate)

• Product Name: Phenyltrimethylammonium methosulfate
• CAS No: 28001-58-3
• MF: C₁₀H₁₇NO₄S
• MW: 247.311281919479
• CID: 88751
• PubChem ID: 5284510
• Update Time: 2025-04-18

Phenyltrimethylammonium methosulfate Chemical and Physical Properties

Names and Identifiers

• Phenyltrimethylammonium methosulfate
• methyl sulfate,trimethyl(phenyl)azanium
• N,N,N-trimethylanilinium methyl sulfate
• trimethylphenylammonium methyl sulfate
• Tri-N-methyl-anilinium,Methylsulfate
• N6ETI313C1
• methyl sulfate;trimethyl(phenyl)azanium
• Phenyltrimethylammonium sulfomethylate
• 2-(2-N-BOC-PYRROLE)BENZOICACID
• Q27893862
• UNII-N6ETI313C1
• Benzenaminium, N,N,N-trimethyl-, methyl sulfate (1:1)
• PHENYLTRIMETHYLAMMONIUMMETHOSULFATE
• A819278
• 28001-58-3
• methyl sulfate; trimethyl(phenyl)ammonium
• SCHEMBL2531547
• N,N,N-trimethylbenzenaminium methyl sulfate
• FT-0638742
• DTXSID9022281
• DTXCID402281
• DB-047317

• MDL： MFCD00011792
• Inchi： 1S/C9H14N.CH4O4S/c1-10(2,3)9-7-5-4-6-8-9;1-5-6(2,3)4/h4-8H,1-3H3;1H3,(H,2,3,4)/q+1;/p-1
• InChI Key： FVPMMSKYNHPFOI-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])OC.[N+](C)(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 247.08800
• Monoisotopic Mass: 247.087829
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 74.8

Experimental Properties

• Color/Form: Odorless white crystals
• Melting Point: 123-125°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 74.81000
• LogP: 2.05710
• Sensitiveness: Hygroscopic
• Solubility: Not determined

Phenyltrimethylammonium methosulfate Security Information

• Hazardous Material transportation number：UN2811
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1